3-(3-Phenylpyrrolidin-1-yl)propanenitrile

• IUPAC Name: 3-(3-phenylpyrrolidin-1-yl)propanenitrile
• InChI: InChI=1S/C13H16N2/c14-8-4-9-15-10-7-13(11-15)12-5-2-1-3-6-12/h1-3,5-6,13H,4,7,9-11H2
• InChI Key: SRVYSDUENQJXPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2)CCC#N
• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol

Description

3-(3-Phenylpyrrolidin-1-yl)propanenitrile, also known as PPP or Pyrrolidine Phenyl Propanenitrile, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

3-(3-Phenylpyrrolidin-1-yl)propanenitrile acts as a selective norepinephrine reuptake inhibitor (NRI) and dopamine reuptake inhibitor (DRI). By blocking the reuptake of these neurotransmitters, 3-(3-Phenylpyrrolidin-1-yl)propanenitrile increases their concentration in the synaptic cleft, leading to an increase in their activity and signaling.
Biochemical and Physiological Effects
3-(3-Phenylpyrrolidin-1-yl)propanenitrile has been shown to increase locomotor activity and induce antidepressant-like effects in animal models. It has also been found to reduce drug-seeking behavior in preclinical studies, indicating its potential use in the treatment of addiction.

Advantages and Limitations for Lab Experiments

3-(3-Phenylpyrrolidin-1-yl)propanenitrile has a high purity and yield, making it a useful tool for research purposes. However, its potential side effects and toxicity must be taken into consideration when conducting experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of 3-(3-Phenylpyrrolidin-1-yl)propanenitrile. Future studies should focus on its safety and efficacy in humans, as well as its potential use in the treatment of other neurological disorders. Additionally, the development of more selective and potent 3-(3-Phenylpyrrolidin-1-yl)propanenitrile analogs could lead to the discovery of new treatments for these conditions.
In conclusion, 3-(3-Phenylpyrrolidin-1-yl)propanenitrile is a promising compound with potential therapeutic applications in the treatment of various neurological disorders. Its ability to modulate the activity of the dopamine and norepinephrine systems in the brain has shown promise in preclinical studies. Further research is needed to fully understand its safety and efficacy in humans, as well as its potential use in the treatment of other conditions.

Synthesis Methods

3-(3-Phenylpyrrolidin-1-yl)propanenitrile can be synthesized through a multistep process involving the reaction of 3-phenylpropanenitrile and pyrrolidine. The resulting compound has been found to have a high purity and yield, making it a useful tool for research purposes.

Scientific Research Applications

3-(3-Phenylpyrrolidin-1-yl)propanenitrile has been studied extensively for its potential use in the treatment of various neurological disorders, such as depression, anxiety, and addiction. Its ability to modulate the activity of the dopamine and norepinephrine systems in the brain has shown promise in preclinical studies.